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Compound of Interest

Compound Name:
ethyl 4-bromo-1,5-dimethyl-1H-

pyrazole-3-carboxylate

CAS No.: 5775-90-6

Cat. No.: B507999

Get Quote

A Note on CAS Number: Initial searches for CAS number 14488-73-6 did not yield a specific,

publicly documented chemical compound. However, extensive research on the closely related

CAS number 14488-45-0 consistently identifies the compound as n-Propylammonium Iodide

(PAI). It is highly probable that the requested CAS number contained a typographical error. This

guide will focus on n-Propylammonium Iodide (PAI), CAS 14488-45-0.

Executive Summary
n-Propylammonium iodide (PAI) is an organic ammonium salt that has garnered significant

attention in the field of materials science, particularly in the development of next-generation

photovoltaic devices. Its primary application lies as a crucial additive or precursor in the

fabrication of perovskite solar cells (PSCs). The incorporation of the n-propylammonium cation

into the perovskite crystal lattice allows for the formation of two-dimensional (2D) or mixed-

dimensional (2D-3D) perovskite structures. This structural modification is instrumental in

enhancing the stability, efficiency, and overall performance of the resulting solar cells. This

technical guide provides a comprehensive overview of the properties, synthesis, and
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applications of n-propylammonium iodide, with a focus on its role in perovskite solar cell

technology.

Chemical and Physical Properties
n-Propylammonium iodide is a white to off-white crystalline powder. A summary of its key

chemical and physical properties is presented in the table below.

Property Value

CAS Number 14488-45-0

Chemical Formula C₃H₁₀IN

Molecular Weight 187.02 g/mol

Appearance White to almost white powder/crystals

Melting Point 190 °C

Purity Commercially available with >98% purity

Synonyms
PAI, Propanamine hydriodide, Propylammonium

iodide

A comprehensive table of solubility in various organic solvents is not readily available in the

reviewed literature. However, it is known to be soluble in common organic solvents used for

perovskite precursor solutions such as dimethylformamide (DMF) and dimethyl sulfoxide

(DMSO).

Synthesis and Experimental Protocols
Synthesis of n-Propylammonium Iodide
A detailed, step-by-step experimental protocol for the synthesis of n-propylammonium iodide is

not extensively reported in the primary literature, as it is readily available from commercial

suppliers. However, a general synthetic route can be inferred from standard organic chemistry

principles.

Reaction Scheme:
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General Procedure:

n-Propylamine is dissolved in a suitable solvent, such as ethanol or diethyl ether.

The solution is cooled in an ice bath.

Hydriodic acid (HI) is added dropwise to the cooled solution with constant stirring.

The resulting precipitate of n-propylammonium iodide is collected by filtration.

The product is washed with a cold, non-polar solvent (e.g., diethyl ether) to remove any

unreacted starting materials.

The purified n-propylammonium iodide is then dried under vacuum.

This is a generalized procedure and may require optimization for specific laboratory conditions.

Experimental Protocol for Perovskite Solar Cell
Fabrication using n-Propylammonium Iodide as an
Additive
The following protocol is a representative example of how n-propylammonium iodide is used to

fabricate 2D-3D hybrid perovskite solar cells, leading to enhanced performance and stability.

Materials:

Lead iodide (PbI₂)

Methylammonium iodide (MAI)

n-Propylammonium iodide (PAI)

Dimethylformamide (DMF)

Dimethyl sulfoxide (DMSO)

Indium tin oxide (ITO) coated glass substrates
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Electron transport layer (ETL) material (e.g., SnO₂)

Hole transport layer (HTL) material (e.g., Spiro-OMeTAD)

Metal electrode (e.g., Gold or Silver)

Experimental Workflow:

Substrate Preparation Perovskite Precursor Solution Preparation

Perovskite Film Deposition

Device Completion

ITO Substrate Cleaning

ETL Deposition (e.g., SnO₂)

Spin Coating of Precursor Solution

Dissolve PbI₂ and MAI in DMF:DMSO

Add n-Propylammonium Iodide (PAI)

Annealing

HTL Deposition (e.g., Spiro-OMeTAD)

Metal Electrode Evaporation

Click to download full resolution via product page
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Caption: Experimental workflow for the fabrication of a perovskite solar cell using n-

propylammonium iodide.

Detailed Steps:

Substrate Preparation:

ITO-coated glass substrates are sequentially cleaned by sonication in detergent, deionized

water, acetone, and isopropanol.

An electron transport layer (ETL), such as a tin oxide (SnO₂) nanoparticle solution, is

deposited onto the cleaned ITO substrate by spin coating and then annealed.

Perovskite Precursor Solution Preparation:

A stock solution of the 3D perovskite precursor is prepared by dissolving lead iodide (PbI₂)

and methylammonium iodide (MAI) in a mixed solvent system, typically

dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).

n-Propylammonium iodide (PAI) is then added to this precursor solution at a specific molar

ratio to create the 2D-3D hybrid perovskite precursor. The concentration of PAI can be

varied to optimize device performance.[1][2]

Perovskite Film Deposition:

The prepared precursor solution containing PAI is deposited onto the ETL-coated

substrate using a one-step spin-coating method.

The substrate is spun at a specific speed (e.g., 4000 rpm) for a set duration (e.g., 30

seconds).

During the spin coating, an anti-solvent (e.g., chlorobenzene) may be dripped onto the

substrate to induce rapid crystallization.

The film is then annealed on a hotplate at a specific temperature (e.g., 100-150 °C) for a

defined time (e.g., 10-30 minutes) to promote crystal growth and remove residual solvent.

Device Completion:
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A hole transport layer (HTL), such as Spiro-OMeTAD doped with additives, is deposited on

top of the perovskite layer by spin coating.

Finally, a metal back contact (e.g., gold or silver) is deposited by thermal evaporation to

complete the solar cell device.

Core Applications and Mechanism of Action
The primary and most well-documented use of n-propylammonium iodide is in the field of

perovskite photovoltaics.

Role in Perovskite Solar Cells
The incorporation of the bulky n-propylammonium cation into the traditional 3D perovskite

structure (typically APbX₃, where A is a small organic cation like methylammonium) leads to the

formation of 2D layered perovskite structures or 2D-3D mixed-dimensional heterostructures.[3]

Mechanism of Action:

The larger size of the n-propylammonium cation disrupts the continuous three-dimensional

network of corner-sharing lead-halide octahedra. This results in the formation of layers of these

octahedra separated by the organic n-propylammonium cations.

Input Structural Modification Resulting Structure

Improved Properties Outcome

n-Propylammonium Iodide (PAI) Incorporation into 3D Perovskite Lattice Formation of 2D or 2D-3D Hybrid Perovskite

Enhanced Stability (Moisture, Thermal)

Improved Crystallinity and Film Morphology

Passivation of Defects

Increased Power Conversion Efficiency (PCE)

Reduced Hysteresis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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